Cas no 36067-73-9 (4H-Oxazolo[4,5-d]azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro-)

4H-Oxazolo[4,5-d]azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro- structure
36067-73-9 structure
Product name:4H-Oxazolo[4,5-d]azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro-
CAS No:36067-73-9
MF:C9H15N3O
MW:181.234901666641
CID:306611
PubChem ID:2277

4H-Oxazolo[4,5-d]azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Oxazolo[4,5-d]azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro-
    • 6-ethyl-4,5,7,8-tetrahydro-[1,3]oxazolo[4,5-d]azepin-2-amine
    • AZEPEXOLE
    • 2-Amino-6-ethyl-5,6,7,8-tetrahydro-4H-oxazolo(4,5-d)azepine
    • 4H-oxazolo(4,5-d)azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro
    • 4H-Oxazolo(4,5-d)azepin-2-amine,6-ethyl-5,6,7,8-tetrahydro-,dihydrochloride
    • 6-ethyl-5,6,7,8-tetrahydro-4h-oxazolo[4,5-d]azepin-2-amine
    • Azepexol [INN-Spanish]
    • Azepexolum
    • Azepexolum [INN-Latin]
    • azepoxol
    • 36067-73-9
    • NCGC00015131-04
    • CHEMBL149616
    • PDSP1_000622
    • Azepexole [INN:BAN]
    • NSC_169743
    • 4H-Oxazolo(4,5-d)azepin-2-amine, 6-ethyl-5,6,7,8-tetrahydro-, dihydrochloride
    • Lopac0_000177
    • Azepexol
    • AZEPEXOLE [MART.]
    • CAS_128-37-0
    • PDSP1_000180
    • FT-0692874
    • SDCCGSBI-0050165.P002
    • 4H-oxazolo(4,5-d)azepin-2-amine, 6-ethyl-5,6,7,8-tetrahydro-
    • DGB112538O
    • PDSP2_000619
    • BDBM85676
    • NCGC00015131-08
    • SCHEMBL563453
    • UNII-DGB112538O
    • PDSP2_000179
    • NCGC00015131-01
    • NCGC00162081-01
    • Lopac-B-161
    • AKOS006273695
    • DTXSID1048419
    • AZEPEXOLE [INN]
    • CCG-204272
    • NCGC00015131-02
    • BHT-933
    • Q27276391
    • NCGC00015131-03
    • Azepexol (INN-Spanish)
    • DTXCID3028392
    • AZEPEXOLE (MART.)
    • Azepexolum (INN-Latin)
    • 2-Amino-6-ethyl-4,5,7,8-tetrahydro-6H-oxazolo(5,4-d)azepine dihydrochloride
    • Inchi： InChI=1S/C9H15N3O/c1-2-12-5-3-7-8(4-6-12)13-9(10)11-7/h2-6H2,1H3,(H2,10,11)
    • InChI Key： ZNXAJGZPUQOEDZ-UHFFFAOYSA-N
    • SMILES： CCN1CCC2N=C(OC=2CC1)N

Computed Properties

  • Exact Mass: 181.12200
  • Monoisotopic Mass: 181.121512
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.3
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Density: 1.126
  • Boiling Point: 330.9°Cat760mmHg
  • Flash Point: 153.9°C
  • Refractive Index: 1.54
  • PSA: 55.29000
  • LogP: 1.19640

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